2-Oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid

• IUPAC Name: 2-oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid
• InChI: InChI=1S/C7H7N3O3S/c11-5(12)7(2-9-6(13)10-7)4-1-8-3-14-4/h1,3H,2H2,(H,11,12)(H2,9,10,13)
• InChI Key: KKNLICWHWMLRTF-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=O)N1)(C2=CN=CS2)C(=O)O
• Molecular Formula: C7H7N3O3S
• Molecular Weight: 213.22 g/mol
• CAS No.: 2248405-35-6

Description

“2-Oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid” is a compound that contains both imidazole and thiazole rings. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Thiazole, on the other hand, is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Synthesis Analysis

The synthesis of compounds containing imidazole and thiazole rings has been widely studied due to their broad range of chemical and biological properties. For instance, Desai et al. synthesized a compound with a similar structure and evaluated its antimicrobial potential.

Molecular Structure Analysis

The imidazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons. The thiazole ring is also planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving compounds with imidazole and thiazole rings are diverse. For instance, the C-5 atom of the thiazole ring can undergo electrophilic substitution, and the C-2 atom can undergo nucleophilic substitution.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Future Directions

The future directions for the study of “2-Oxo-4-(1,3-thiazol-5-yl)imidazolidine-4-carboxylic acid” could involve further exploration of its synthesis, chemical reactions, and biological activities. Given the wide range of biological activities exhibited by imidazole and thiazole derivatives, this compound could potentially be developed into a new drug that overcomes current public health problems.